Cas no 89678-08-0 (6-Hydroxy-5-iodo-7-oxabicyclo2.2.1heptane-2-carboxylic Acid γ-Lactone)

6-Hydroxy-5-iodo-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid γ-Lactone is a structurally complex bicyclic lactone featuring a hydroxyl group and an iodine substituent, which contribute to its reactivity and potential utility in synthetic chemistry. The presence of the γ-lactone moiety enhances its stability while allowing for selective ring-opening reactions. The iodine atom offers opportunities for further functionalization via cross-coupling or substitution reactions. This compound is particularly valuable as an intermediate in the synthesis of pharmaceuticals or fine chemicals, where its rigid bicyclic framework can impart stereochemical control. Its unique structure makes it a versatile building block for constructing more complex molecular architectures.
6-Hydroxy-5-iodo-7-oxabicyclo2.2.1heptane-2-carboxylic Acid γ-Lactone structure
89678-08-0 structure
Product Name:6-Hydroxy-5-iodo-7-oxabicyclo2.2.1heptane-2-carboxylic Acid γ-Lactone
CAS No:89678-08-0
MF:C7H7IO3
MW:266.033154726028
CID:1064815
PubChem ID:72775812
Update Time:2025-05-30

6-Hydroxy-5-iodo-7-oxabicyclo2.2.1heptane-2-carboxylic Acid γ-Lactone Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy-5-iodo-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid γ-Lactone
    • 2-Iodo-4,8-dioxatricyclo[4.2.1.0,3,7]nonan-5-one
    • 2-iodo-4,8-dioxatricyclo[4.2.1.0(3),]nonan-5-one
    • 6-Hydroxy-5-iodo-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid gamma-Lactone
    • 2-Iodo-4,8-dioxatricyclo[4.2.1.03,7]nonan-5-one
    • EN300-176230
    • 2-iodo-4,8-dioxatricyclo[4.2.1.0(3),?]nonan-5-one
    • Tetrahydro-6-iodo-3,5-methanofuro[3,2-b]furan-2(3H)-one
    • 89678-08-0
    • 2-iodo-4,8-dioxatricyclo[4.2.1.0?,?]nonan-5-one
    • 2-Iodo-4,8-dioxatricyclo[4.2.1.0(3,7)]nonan-5-one
    • AKOS026743254
    • 6-Hydroxy-5-iodo-7-oxabicyclo2.2.1heptane-2-carboxylic Acid γ-Lactone
    • Inchi: 1S/C7H7IO3/c8-4-3-1-2-5(10-3)6(4)11-7(2)9/h2-6H,1H2
    • InChI Key: RKMPAOIJAUYXRD-UHFFFAOYSA-N
    • SMILES: IC1C2CC3C(=O)OC1C3O2

Computed Properties

  • Exact Mass: 265.94399g/mol
  • Monoisotopic Mass: 265.94399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 0.8

Experimental Properties

  • Solubility: Chloroform, Acetonitrile, Methanol

6-Hydroxy-5-iodo-7-oxabicyclo2.2.1heptane-2-carboxylic Acid γ-Lactone Security Information

6-Hydroxy-5-iodo-7-oxabicyclo2.2.1heptane-2-carboxylic Acid γ-Lactone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H943640-10mg
6-Hydroxy-5-iodo-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid γ-Lactone
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$ 201.00 2023-09-07
TRC
H943640-25mg
6-Hydroxy-5-iodo-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid γ-Lactone
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$ 1047.00 2023-09-07
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Additional information on 6-Hydroxy-5-iodo-7-oxabicyclo2.2.1heptane-2-carboxylic Acid γ-Lactone

Comprehensive Overview of 6-Hydroxy-5-iodo-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid γ-Lactone (CAS No. 89678-08-0)

The compound 6-Hydroxy-5-iodo-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid γ-Lactone (CAS No. 89678-08-0) is a structurally unique bicyclic lactone derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its intricate molecular architecture, featuring a 7-oxabicyclo[2.2.1]heptane core, positions it as a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its γ-lactone moiety, which is a common pharmacophore in many natural products and therapeutics.

In recent years, the demand for iodo-substituted bicyclic compounds like 89678-08-0 has surged due to their versatility in cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms. The presence of both hydroxy and iodo functional groups enables selective modifications, making it a hotspot for click chemistry and bioconjugation applications. This aligns with the growing trend of green chemistry, where researchers seek efficient, sustainable synthetic routes.

The 6-Hydroxy-5-iodo derivative’s role in asymmetric synthesis is another area of interest. Its rigid bicyclic framework serves as a chiral template, a feature often queried in academic databases. This property is critical for developing enantioselective catalysts, a trending topic in organocatalysis forums. Moreover, its potential as a precursor for bioactive lactones ties into the broader discussion of natural product mimicry, a key focus in drug design.

From a technical standpoint, the stability of CAS No. 89678-08-0 under various conditions is frequently explored in Q&A platforms. Studies suggest its γ-lactone ring remains intact in mild acidic environments, making it suitable for prodrug development. This stability, combined with its solubility profile, addresses common queries about its handling and storage—a practical concern for industrial chemists.

In the context of AI-assisted drug discovery, this compound’s structural features are often used to train machine learning models for predicting novel heterocyclic scaffolds. The 7-oxabicyclo[2.2.1]heptane motif is particularly noted for its resemblance to sugar analogs, a niche yet growing area in glycomimetics research. Such applications resonate with the increasing use of computational chemistry tools in modern labs.

Environmental and regulatory considerations are also part of the discourse around 89678-08-0. While not classified as hazardous, its synthesis often involves iodination protocols, prompting searches for eco-friendly alternatives. This reflects the broader shift toward sustainable synthetic methods, a priority for both academia and industry.

In summary, 6-Hydroxy-5-iodo-7-oxabicyclo[2.2.1]heptane-2-carboxylic Acid γ-Lactone exemplifies the intersection of structural complexity and functional adaptability. Its relevance spans medicinal chemistry, catalysis, and materials science, making it a compound of enduring scientific value. As research evolves, its role in addressing challenges like selective functionalization and chiral synthesis will likely expand, further solidifying its place in the chemical landscape.

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